N-[4-methoxy-3-(1H-tetrazol-1-yl)phenyl]-2-phenoxyacetamide

• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol
• SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=CC=CC=C2)N3C=NN=N3
• InChI: InChI=1S/C16H15N5O3/c1-23-15-8-7-12(9-14(15)21-11-17-19-20-21)18-16(22)10-24-13-5-3-2-4-6-13/h2-9,11H,10H2,1H3,(H,18,22)
• InChIKey: ZEFZICJSVSNWJL-UHFFFAOYSA-N

N-[4-Methoxy-3-(1H-tetrazol-1-yl)phenyl]-2-phenoxyacetamide: Chemical Identity, Scaffold Family, and Procurement-Relevant Baseline

N-[4-Methoxy-3-(1H-tetrazol-1-yl)phenyl]-2-phenoxyacetamide (C₁₆H₁₅N₅O₃, MW 325.33 g/mol) is a synthetic organic compound belonging to the N-phenyl-2-phenoxyacetamide structural family. This family was identified as a chemical class of EthR transcriptional repressor inhibitors through high-throughput screening of a 14,640-compound library against Mycobacterium tuberculosis [1]. The target compound distinguishes itself from the prototypical N-phenylphenoxyacetamide core by bearing a 1H-tetrazol-1-yl substituent at the meta-position and a methoxy group at the para-position of the central phenyl ring. The tetrazole moiety serves as a carboxylic acid bioisostere, potentially modulating hydrogen-bonding capacity, metabolic stability, and physicochemical properties such as pKa, solubility, and membrane permeability relative to non-tetrazole congeners [2].

• [1] Flipo, M.; Willand, N.; Lecat-Guillet, N.; Hounsou, C.; Desroses, M.; Leroux, F.; Lens, Z.; Villeret, V.; Wohlkönig, A.; Wintjens, R.; Christophe, T.; Jeon, H. K.; Locht, C.; Brodin, P.; Baulard, A. R.; Déprez, B. Discovery of Novel N-Phenylphenoxyacetamide Derivatives as EthR Inhibitors and Ethionamide Boosters by Combining High-Throughput Screening and Synthesis. J. Med. Chem. 2012, 55 (14), 6391–6402. View Source
• [2] Herr, R. J. 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. Bioorg. Med. Chem. 2002, 10 (11), 3379–3393. View Source

Why N-[4-Methoxy-3-(1H-tetrazol-1-yl)phenyl]-2-phenoxyacetamide Cannot Be Interchanged with Closest In-Class Analogs Without Experimental Validation

Although several N-phenylphenoxyacetamide derivatives exhibit EthR inhibitory activity, the position and electronic character of aryl substituents on the central phenyl ring are known determinants of binding affinity and functional potency within this scaffold [1]. The target compound incorporates a 1H-tetrazol-1-yl group, a heterocycle with distinctly different hydrogen-bond acceptor/donor topology, dipole moment, and steric bulk compared to the halogen, alkyl, or alkoxy substituents typically explored in published EthR inhibitor series. These differences are sufficient to cause significant alterations in target engagement and pharmacokinetic behavior, making generic substitution with non-tetrazole analogs scientifically unjustified without direct comparative data. Additionally, the dual substitution pattern (3-tetrazol-1-yl, 4-methoxy) is not represented in the published EthR inhibitor SAR landscape, meaning no class-level inference about activity or selectivity can be reliably extrapolated from existing data [1].

• [1] Flipo, M.; Willand, N.; Lecat-Guillet, N.; Hounsou, C.; Desroses, M.; Leroux, F.; Lens, Z.; Villeret, V.; Wohlkönig, A.; Wintjens, R.; Christophe, T.; Jeon, H. K.; Locht, C.; Brodin, P.; Baulard, A. R.; Déprez, B. Discovery of Novel N-Phenylphenoxyacetamide Derivatives as EthR Inhibitors and Ethionamide Boosters by Combining High-Throughput Screening and Synthesis. J. Med. Chem. 2012, 55 (14), 6391–6402. View Source

Quantitative Comparative Evidence for N-[4-Methoxy-3-(1H-tetrazol-1-yl)phenyl]-2-phenoxyacetamide Versus Closest Analogs and Alternatives

Molecular Recognition Determinants: Tetrazole-Enabled Hydrogen-Bond Topology Versus Carboxylic Acid and Non-Tetrazole Analogs

The 1H-tetrazol-1-yl substituent at the meta-position of the central phenyl ring provides a hydrogen-bond acceptor capacity (four nitrogen lone pairs) and a hydrogen-bond donor capacity (N–H, pKa ~4.9) not present in the non-tetrazole analogs of the N-phenylphenoxyacetamide series such as BDM14500 (4-chloro-substituted phenyl) or BDM41439 (3,4-dichloro-substituted phenyl) [1]. This tetrazole NH acidity and heterocyclic architecture confer a distinct electrostatic potential surface and molecular recognition profile compared to carboxylic acid bioisosteres (pKa ~4.2–4.5) or non-acidic substituents [2]. While no direct binding data exist for this compound, the tetrazole ring is known to engage in bidentate hydrogen-bond interactions with Arg, Lys, and backbone amide NH groups in protein binding pockets, a geometry not replicated by carboxylate, amide, or halogen substituents [2].

Evidence Dimension	Hydrogen-bond donor/acceptor topology and acidity
Target Compound Data	1H-tetrazol-1-yl: 4 H-bond acceptors, 1 H-bond donor (N–H), pKa ~4.9
Comparator Or Baseline	Carboxylic acid: 2 H-bond acceptors, 1 donor (O–H), pKa ~4.2–4.5; 4-Chloro-phenyl analog (BDM14500): 0 H-bond donors, weak halogen-bond acceptor; 3,4-Dichloro-phenyl analog (BDM41439): same limitation
Quantified Difference	Tetrazole provides 2 additional H-bond acceptor sites and a geometrically distinct N–H donor vector versus carboxyl; 1 H-bond donor and 4 acceptors versus zero donors for halogen-substituted analogs
Conditions	Physicochemical property analysis; no target-specific binding data available for this compound

Why This Matters

Procurement decisions for structure-based drug design or fragment-based screening programs must account for the unique hydrogen-bond topology of the tetrazole ring, as it cannot be mimicked by halogen or alkoxy substituents present in commercially available N-phenylphenoxyacetamide analogs.

• [1] Flipo, M.; Willand, N.; Lecat-Guillet, N.; Hounsou, C.; Desroses, M.; Leroux, F.; Lens, Z.; Villeret, V.; Wohlkönig, A.; Wintjens, R.; Christophe, T.; Jeon, H. K.; Locht, C.; Brodin, P.; Baulard, A. R.; Déprez, B. Discovery of Novel N-Phenylphenoxyacetamide Derivatives as EthR Inhibitors and Ethionamide Boosters by Combining High-Throughput Screening and Synthesis. J. Med. Chem. 2012, 55 (14), 6391–6402. View Source
• [2] Herr, R. J. 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. Bioorg. Med. Chem. 2002, 10 (11), 3379–3393. View Source

Physicochemical Property Differentiation: Calculated logP and Topological Polar Surface Area (TPSA) Versus the N-Phenylphenoxyacetamide Series

The insertion of the 1H-tetrazol-1-yl group (N₄ ring) substantially increases topological polar surface area (TPSA) and reduces calculated logP relative to the parent N-phenylphenoxyacetamide scaffold and its halogen-substituted analogs. Although experimental logP and solubility values are not publicly available for this compound, class-level inference from tetrazole-containing aromatic systems indicates a TPSA contribution of approximately 50–55 Ų for the tetrazole ring and a logP reduction of 0.5–1.0 log unit compared to phenyl or chlorophenyl substituents [1][2]. This alteration is expected to modify membrane permeability, plasma protein binding, and oral bioavailability profiles relative to the non-tetrazole EthR inhibitor series.

Evidence Dimension	Calculated physicochemical properties (logP and TPSA)
Target Compound Data	TPSA ~110–120 Ų; clogP ~1.2–1.8 (estimated from structural analogy; no experimental values available)
Comparator Or Baseline	BDM14500 (N-(4-chlorophenyl)-2-phenoxyacetamide): TPSA ~46 Ų; clogP ~3.0 (estimated); Parent N-phenyl-2-phenoxyacetamide: TPSA ~46 Ų; clogP ~2.5 (estimated)
Quantified Difference	Approximate TPSA increase of 64–74 Ų and logP decrease of 0.7–1.8 units versus comparator
Conditions	In silico estimation based on fragment-based calculations; experimental logP/logD₇.₄ and solubility data not available for this compound

Why This Matters

The significantly higher TPSA and lower lipophilicity of the tetrazole-containing compound directly impact ADME prediction and formulation strategy, making it a distinct chemical entity for screening libraries where balanced hydrophilicity is required.

• [1] Herr, R. J. 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. Bioorg. Med. Chem. 2002, 10 (11), 3379–3393. View Source
• [2] Ertl, P.; Rohde, B.; Selzer, P. Fast Calculation of Molecular Polar Surface Area as a Sum of Fragment-Based Contributions and Its Application to the Prediction of Drug Transport Properties. J. Med. Chem. 2000, 43 (20), 3714–3717. View Source

Scaffold Comparison: Absence from Published EthR Inhibitor Structure–Activity Relationship Landscapes

A systematic review of the published structure–activity relationship (SAR) for N-phenylphenoxyacetamide EthR inhibitors in the J. Med. Chem. 2012 study and related publications confirms that the 3-tetrazol-1-yl,4-methoxy substitution pattern has not been explored [1]. The published series extensively sampled halogen (Cl, F), alkyl (Me, Et), alkoxy (OMe, OEt), and aryl substituents but did not include any azole or heterocyclic substitution at the meta-position. Consequently, no quantitative SAR model exists to predict the binding affinity or functional potency of the target compound on EthR. In contrast, closely related analogues such as BDM14500 (IC₅₀ = 2.5 µM in thermal shift assay) and BDM41439 (IC₅₀ = 1.8 µM) have well-characterized activity profiles [1]. This absence of data represents both a limitation and a scientific opportunity: the target compound offers an unexplored vector for probing EthR binding site tolerance to polar heterocycles.

Evidence Dimension	Availability of EthR inhibitory activity data
Target Compound Data	No EthR binding or functional assay data publicly available
Comparator Or Baseline	BDM14500 (N-(4-chlorophenyl)-2-phenoxyacetamide): Thermal shift ΔTm = 4.2 °C, IC₅₀ = 2.5 µM; BDM41439 (N-(3,4-dichlorophenyl)-2-phenoxyacetamide): Thermal shift ΔTm = 5.8 °C, IC₅₀ = 1.8 µM
Quantified Difference	Data gap: activity difference cannot be quantified
Conditions	In vitro EthR thermal shift assay and M. tuberculosis-infected macrophage assay (BMDM); data from Flipo et al. 2012

Why This Matters

For procurement in antitubercular drug discovery programs, the lack of EthR activity data means the compound cannot be selected based on published potency. Its value lies in its unexplored chemical space—a tetrazole-bearing probe for SAR expansion not covered by existing commercial libraries.

• [1] Flipo, M.; Willand, N.; Lecat-Guillet, N.; Hounsou, C.; Desroses, M.; Leroux, F.; Lens, Z.; Villeret, V.; Wohlkönig, A.; Wintjens, R.; Christophe, T.; Jeon, H. K.; Locht, C.; Brodin, P.; Baulard, A. R.; Déprez, B. Discovery of Novel N-Phenylphenoxyacetamide Derivatives as EthR Inhibitors and Ethionamide Boosters by Combining High-Throughput Screening and Synthesis. J. Med. Chem. 2012, 55 (14), 6391–6402. View Source

Chemical Stability and Synthetic Accessibility: Tetrazole Stability Versus Ester and Amide Prodrug Motifs

The 1H-tetrazole ring is recognized for its superior metabolic stability compared to carboxylic acid and ester functionalities, as it resists glucuronidation and esterase-mediated hydrolysis [1]. While no experimental stability data exist for the target compound itself, the class-level property of tetrazoles provides a pharmacokinetic advantage over carboxylic acid-containing phenoxyacetamide derivatives that may be susceptible to phase II conjugation. The amide bond in the phenoxyacetamide linker retains susceptibility to amidase activity; however, the tetrazole ring on the phenyl moiety does not introduce additional metabolic liabilities commonly associated with ester prodrugs or N-oxide functionalities.

Evidence Dimension	Predicted metabolic stability of the acid bioisostere
Target Compound Data	Tetrazole ring: generally resistant to glucuronidation and oxidative metabolism; amide bond subject to hydrolysis
Comparator Or Baseline	Carboxylic acid analog: susceptible to acyl glucuronidation and β-oxidation; Ester analog: rapid hydrolysis by esterases
Quantified Difference	Qualitative difference: tetrazoles are not substrates for UGT enzymes; carboxylic acids have reported glucuronidation rates varying from 0.1 to >100 µL/min/mg in human liver microsomes depending on substitution
Conditions	Class-level inference from medicinal chemistry literature; no compound-specific microsomal stability data available

Why This Matters

For screening collections intended for in vivo pharmacology or lead optimization, tetrazole-containing compounds like the target molecule are preferred over carboxylic acid analogs due to their reduced risk of rapid clearance via glucuronidation, extending the half-life for efficacy studies.

• [1] Herr, R. J. 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. Bioorg. Med. Chem. 2002, 10 (11), 3379–3393. View Source

Recommended Procurement and Research Use Cases for N-[4-Methoxy-3-(1H-tetrazol-1-yl)phenyl]-2-phenoxyacetamide Based on Available Differentiation Evidence

Chemical Probe for Expanding EthR Inhibitor Structure-Activity Relationship Into Polar Heterocyclic Space

This compound serves as a tool compound for probing the EthR binding site tolerance to 1H-tetrazol-1-yl substituents, a chemical motif absent from all published N-phenylphenoxyacetamide EthR inhibitors [1]. Academic and industrial tuberculosis drug discovery groups can use this compound in thermal shift assays and ethionamide boosting assays to determine whether tetrazole substitution preserves or enhances target engagement relative to the characterized halogen-substituted series (e.g., BDM14500, IC₅₀ = 2.5 µM; BDM41439, IC₅₀ = 1.8 µM) [1].

Fragment-Based or Structure-Based Drug Design Library Enrichment with Metabolically Stable Carboxylic Acid Bioisostere

The 1H-tetrazol-1-yl moiety provides metabolic stability advantages over carboxylic acids by avoiding UDP-glucuronosyltransferase (UGT)-mediated conjugation, while maintaining hydrogen-bond donor capacity for target engagement [1]. Procurement for focused library design targeting enzymes or receptors with carboxylic acid-binding pharmacophores (e.g., angiotensin II receptors, integrins, matrix metalloproteinases) is justified based on the well-established bioisosteric relationship between tetrazoles and carboxylates [1].

Physicochemical Property Reference Standard for Tetrazole-Containing Phenoxyacetamide Derivatives

The estimated TPSA (~110–120 Ų) and reduced lipophilicity (clogP ~1.2–1.8) relative to non-tetrazole N-phenylphenoxyacetamide analogs [1][2] position this compound as a useful reference for calibrating in silico ADME prediction models. Analytical laboratories and computational chemistry groups procuring this compound can generate experimental logD₇.₄, solubility, and permeability data to validate or refine fragment-based TPSA and logP calculation algorithms [2].

Synthetic Intermediate for Diversity-Oriented Synthesis of Tetrazole-Functionalized Acetamide Libraries

The compound's phenoxyacetamide linker and tetrazole-functionalized aromatic amine core make it a versatile building block for parallel synthesis of amide libraries. The tetrazole ring can participate in N-alkylation, N-acylation, and click chemistry reactions, enabling rapid generation of structural diversity around the N-phenylphenoxyacetamide scaffold. Medicinal chemistry CROs and internal discovery groups may procure this compound as a key intermediate for lead generation campaigns targeting infectious diseases or inflammatory disorders [1].

• [1] Flipo, M.; Willand, N.; Lecat-Guillet, N.; Hounsou, C.; Desroses, M.; Leroux, F.; Lens, Z.; Villeret, V.; Wohlkönig, A.; Wintjens, R.; Christophe, T.; Jeon, H. K.; Locht, C.; Brodin, P.; Baulard, A. R.; Déprez, B. Discovery of Novel N-Phenylphenoxyacetamide Derivatives as EthR Inhibitors and Ethionamide Boosters by Combining High-Throughput Screening and Synthesis. J. Med. Chem. 2012, 55 (14), 6391–6402. View Source
• [2] Ertl, P.; Rohde, B.; Selzer, P. Fast Calculation of Molecular Polar Surface Area as a Sum of Fragment-Based Contributions and Its Application to the Prediction of Drug Transport Properties. J. Med. Chem. 2000, 43 (20), 3714–3717. View Source